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Compound of Interest

Compound Name: Triredisol

CAS No.: 76773-81-4

Cat. No.: B1683672

Get Quote

Disclaimer: The following information is for scientific and research purposes only. "Triredisol"
is a brand name for a medicinal product and should not be used without consulting a qualified

healthcare professional.

Introduction: Deconstructing "Triredisol"
Initial analysis reveals that "Triredisol" is not a singular compound but the commercial name

for "Triredisol H Injection," a pharmaceutical formulation. This product is a combination of

three distinct, well-characterized neurotropic vitamins from the B complex group: Thiamine

(Vitamin B1), Pyridoxine (Vitamin B6), and Methylcobalamin (a coenzyme form of Vitamin B12).

This guide provides an in-depth technical overview of the discovery, origin, and core scientific

principles of each of these constituent compounds, tailored for researchers, scientists, and

drug development professionals.

Thiamine (Vitamin B1)
Discovery and Origin
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The discovery of Thiamine is intrinsically linked to the study of the nutritional deficiency disease

beriberi. In the 1880s, systematic investigations into beriberi began in the Dutch East Indies.[1]

Christiaan Eijkman, a Dutch physician, observed that chickens fed polished white rice

developed a paralysis similar to beriberi, which could be reversed by feeding them unpolished

brown rice.[1] His associate, Gerrit Grijns, correctly hypothesized in 1901 that a protective

substance was present in the outer layers of rice.[2]

In 1910, Japanese scientist Umetaro Suzuki isolated a water-soluble compound from rice bran

that he named "aberic acid" (later orizanin), identifying it as an anti-beriberi factor.[2] However,

it was Polish biochemist Casimir Funk who, in 1911, isolated the same substance and coined

the term "vitamine" (for "vital amine") after identifying its amine group.[2] The active agent was

finally isolated and crystallized in 1926 by Dutch chemists Barend Jansen and Willem Donath.

[1] The chemical structure of Thiamine was elucidated, and it was first synthesized by Robert

R. Williams and his team in 1936.[1][2] The name "Thiamine" reflects its sulfur-containing

("thio") nature and its classification as a vitamin.[2]

Physicochemical and Quantitative Data
The following table summarizes the key physicochemical properties of Thiamine.

Property Value

IUPAC Name
2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-

methyl-1,3-thiazol-3-ium-5-yl]ethanol

Chemical Formula C₁₂H₁₇N₄OS⁺

Molar Mass 265.36 g·mol⁻¹

Appearance White crystalline powder or colorless crystals

Solubility

Very soluble in water; slightly soluble in ethanol;

insoluble in ether, benzene, chloroform, and

acetone.[3]

Melting Point 248 °C (decomposes)

Stability
Stable in acidic solutions; degraded in neutral

and alkaline solutions.[3][4]
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Experimental Protocol: Synthesis of Thiamine
The classic synthesis of Thiamine, as developed by Williams and Cline in 1936, involves the

condensation of a pyrimidine moiety and a thiazole moiety.[5][6]

Objective: To synthesize Thiamine by reacting 4-amino-5-(ethoxymethyl)-2-methylpyrimidine

with 5-(2-hydroxyethyl)-4-methylthiazole.

Materials:

4-amino-5-(ethoxymethyl)-2-methylpyrimidine

5-(2-hydroxyethyl)-4-methylthiazole

Solvent (e.g., ethanol)

Reaction vessel with reflux condenser

Heating mantle

Purification apparatus (e.g., for recrystallization)

Procedure:

Preparation of Reactants: The two key intermediates, the pyrimidine derivative and the

thiazole derivative, are synthesized through separate multi-step processes.

Condensation Reaction: Equimolar amounts of 4-amino-5-(ethoxymethyl)-2-methylpyrimidine

and 5-(2-hydroxyethyl)-4-methylthiazole are dissolved in a suitable solvent, such as ethanol.

Quaternization: The mixture is heated under reflux. During this step, the nitrogen atom of the

thiazole ring attacks the methylene bridge of the pyrimidine, forming the quaternary

ammonium salt that constitutes the Thiamine cation.[5]

Isolation and Purification: After the reaction is complete, the solvent is removed, and the

crude Thiamine is isolated. Purification is typically achieved by recrystallization from a

suitable solvent system (e.g., 95% ethanol) to yield the final product, often as a

hydrochloride or mononitrate salt for stability.[3]
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Metabolic Pathway and Mechanism of Action
Thiamine's primary biological role is as the precursor to its active coenzyme form, Thiamine

Pyrophosphate (TPP), also known as Thiamine Diphosphate (TDP).

The following diagram illustrates the conversion of dietary Thiamine into its active forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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components-of-triredisol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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